Cas no 203521-18-0 (4-Chloropyrimidine dihydrochloride)

4-Chloropyrimidine dihydrochloride is a versatile chemical intermediate widely used in pharmaceutical and agrochemical synthesis. This compound, with the molecular formula C4H4ClN2·2HCl, features a reactive chloropyrimidine core, making it valuable for nucleophilic substitution reactions to introduce pyrimidine scaffolds into target molecules. Its dihydrochloride form enhances solubility in polar solvents, facilitating handling in aqueous or mixed solvent systems. The high purity and stability of this reagent ensure consistent performance in coupling reactions, particularly in the development of kinase inhibitors, antiviral agents, and other bioactive compounds. Its structural motif is critical for constructing heterocyclic systems in medicinal chemistry research. Proper storage under anhydrous conditions is recommended to maintain reactivity.

4-Chloropyrimidine dihydrochloride structure

203521-18-0 structure

Product Name:4-Chloropyrimidine dihydrochloride

CAS No:203521-18-0

MF:C₄H₅Cl₃N₂

MW:187.454897642136

CID:1089501

PubChem ID:53487605

Update Time:2025-07-02

4-Chloropyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Chloropyrimidine dihydrochloride
- PYRIMIDINE, 4-CHLORO-, HCL
- SB55662
- DTXSID80705324
- 4-Chloropyrimidine--hydrogen chloride (1/2)
- 4-Chloro-pyrimidine 2HCl
- 4-Chloropyrimidine 2HCl
- Pyrimidine, 4-chloro-, hydrochloride (1:2)
- A879695
- SCHEMBL15513918
- EN300-174873
- F18311
- 4-Chloropyrimidinedihydrochloride
- PYRIMIDINE, 4-CHLORO- DIHYDROCHLORIDE
- MFCD12068429
- 203521-18-0
- 4-chloropyrimidine;dihydrochloride
- 4-chloropyrimidine,hydrochloride
- AKOS022173179
- MDL： MFCD12068429
- Inchi： 1S/C4H3ClN2.2ClH/c5-4-1-2-6-3-7-4;;/h1-3H;2*1H
- InChI Key： ADHCFMUHIKEUCC-UHFFFAOYSA-N
- SMILES： ClC1C=CN=CN=1.Cl.Cl

Computed Properties

Exact Mass: 185.951831g/mol
Monoisotopic Mass: 185.951831g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 57.7
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.8Å²

4-Chloropyrimidine dihydrochloride Pricemore >>

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TRC	C598068-10mg	4-Chloropyrimidine dihydrochloride	203521-18-0		10mg	$ 50.00	2022-06-06
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TRC	C598068-100mg	4-Chloropyrimidine dihydrochloride	203521-18-0		100mg	$ 295.00	2022-06-06
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